Cas no 849062-09-5 ((2,6-difluoro-3-formyl-phenyl)boronic acid)

• Product Name: (2,6-difluoro-3-formyl-phenyl)boronic acid
• CAS No: 849062-09-5
• Molecular Formula: C₇H₅BF₂O₃
• Molecular Weight: 185.920609235764
• MDL: MFCD07369756
• CID: 716681
• PubChem ID: 24883867

(2,6-difluoro-3-formyl-phenyl)boronic acid Properties

Names and Identifiers

• (2,6-Difluoro-3-formylphenyl)boronic acid
• 2,6-Difluoro-3-formylphenylboronic acid
• Boronic acid,B-(2,6-difluoro-3-formylphenyl)-
• (2,6-difluoro-3-formyl-phenyl)boronic acid
• B-(2,6-Difluoro-3-formylphenyl)boronic acid (ACI)
• Boronic acid, (2,6-difluoro-3-formylphenyl)- (9CI)
• (2,6-Difluoro-3-formylphenyl)boronicacid
• GLQAPMRINNTHGJ-UHFFFAOYSA-N
• 849062-09-5
• BS-24108
• DTXSID40584652
• CS-0175188
• D71438
• MFCD07369756
• SCHEMBL12077889
• AB32232
• AKOS015853344

• MDL： MFCD07369756
• InChIKey： GLQAPMRINNTHGJ-UHFFFAOYSA-N
• Inchi： 1S/C7H5BF2O3/c9-5-2-1-4(3-11)7(10)6(5)8(12)13/h1-3,12-13H
• SMILES： O=CC1C(F)=C(B(O)O)C(F)=CC=1

Computed Properties

• Exact Mass: 186.03000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 186.0299805g/mol
• Heavy Atom Count: 13
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: -0.54290
• PSA: 57.53000
• Refractive Index: 1.503
• Boiling Point: 349.2±52.0 °C at 760 mmHg
• Melting Point: 124-131 °C (lit.)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 165.0±30.7 °C
• Color/Form: No data available
• Density: 1.4±0.1 g/cm3

(2,6-difluoro-3-formyl-phenyl)boronic acid Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S26; S36/37/39; S45
• Risk Phrases：R22; R34
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3261 8/PG 3
• Hazard Statement： H302-H314
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 22-34
• Signal Word：Danger

(2,6-difluoro-3-formyl-phenyl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%